4-(2,5-Dioxopyrrolidin-1-yl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzenesulfonamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[1-(5-methyl-1,3,4-thiadiazol-2-yl)azetidin-3-yl]benzenesulfonamide
• InChI: InChI=1S/C16H17N5O4S2/c1-10-17-18-16(26-10)20-8-11(9-20)19-27(24,25)13-4-2-12(3-5-13)21-14(22)6-7-15(21)23/h2-5,11,19H,6-9H2,1H3
• InChI Key: SQIKOSZUZZTQIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)N2CC(C2)NS(=O)(=O)C3=CC=C(C=C3)N4C(=O)CCC4=O
• Molecular Formula: C16H17N5O4S2
• Molecular Weight: 407.5 g/mol

Description

This compound is a sulfonamide derivative, which is a common motif in pharmaceutical chemistry. Sulfonamides are known for their antibacterial properties and are used in a variety of drugs. The compound also contains a dioxopyrrolidinyl group, which is a common motif in prodrugs and drug delivery systems.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined through techniques such as NMR spectroscopy, as is common for similar compounds.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds have been studied for their interactions with biological systems. For example, some Mannich base ligands have been found to bind efficiently to DNA.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely depend on its specific structure. Similar compounds have been found to be solid at room temperature.

Safety and Hazards

As with any chemical compound, appropriate safety measures should be taken when handling this compound. It’s important to avoid inhalation, ingestion, or contact with skin and eyes.

Future Directions

Future research on this compound could involve further exploration of its potential uses in medicine, particularly given the presence of the sulfonamide and dioxopyrrolidinyl groups. Studies could also investigate its potential interactions with biological systems, such as DNA.